Cas no 38549-43-8 (6-Quinolinamine, 2,8-dimethyl-)

• Product Name: 6-Quinolinamine, 2,8-dimethyl-
• CAS No: 38549-43-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 291533
• PubChem ID: 21322917
• Update Time: 2025-06-14

6-Quinolinamine, 2,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinamine, 2,8-dimethyl-
• 2,8-dimethylquinolin-6-amine
• DTXSID20612366
• SCHEMBL11561888
• 38549-43-8
• SB68281

• Inchi： 1S/C11H12N2/c1-7-5-10(12)6-9-4-3-8(2)13-11(7)9/h3-6H,12H2,1-2H3
• InChI Key： MKSOLGPXGQBERU-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=C(C=C(C)C=12)N

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-Quinolinamine, 2,8-dimethyl-

Comprehensive Overview of 6-Quinolinamine, 2,8-dimethyl- (CAS No. 38549-43-8): Properties, Applications, and Research Insights

6-Quinolinamine, 2,8-dimethyl- (CAS No. 38549-43-8) is a specialized organic compound belonging to the quinoline derivatives family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The 2,8-dimethyl substitution on the quinoline backbone enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its utility in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and metabolic disorders.

One of the most searched questions about 6-Quinolinamine, 2,8-dimethyl- revolves around its synthesis and purification methods. The compound is typically synthesized via multi-step organic reactions, including cyclization and alkylation processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. The growing demand for high-purity quinoline derivatives in research laboratories underscores the importance of optimizing these synthetic protocols.

In the context of green chemistry and sustainability, 6-Quinolinamine, 2,8-dimethyl- has been studied for its potential role in eco-friendly catalytic systems. Recent publications highlight its use as a ligand in transition metal catalysis, enabling more efficient and less toxic chemical transformations. This aligns with the global trend toward reducing hazardous waste and minimizing the environmental footprint of industrial processes. Keywords like sustainable synthesis and catalyst design are frequently associated with this compound in academic literature.

Another hot topic linked to CAS No. 38549-43-8 is its application in pharmaceutical research. Quinoline-based compounds are known for their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The 2,8-dimethyl variant has shown promise in preliminary studies as a scaffold for designing kinase inhibitors, which are critical in treating cancers and autoimmune diseases. This has led to a surge in patent filings and collaborative projects between academia and biotech firms.

From a commercial perspective, the supply chain for 6-Quinolinamine, 2,8-dimethyl- is influenced by factors such as raw material availability and regulatory compliance. Suppliers often emphasize GMP-grade production and custom synthesis services to meet diverse client needs. Analytical data sheets for this compound typically include specifications like melting point (mp), solubility, and spectral profiles, which are crucial for quality assurance in end-use applications.

In summary, 6-Quinolinamine, 2,8-dimethyl- (CAS No. 38549-43-8) represents a versatile and scientifically significant compound with wide-ranging implications. Its role in advancing drug discovery, green chemistry, and material innovation continues to inspire interdisciplinary research. As the scientific community delves deeper into its properties, this compound is poised to remain a focal point in both industrial and academic settings.